Cas no 136416-13-2 (2-Propenoic acid, 3-[3-(3-hydroxypropyl)phenyl]-, methyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-[3-(3-hydroxypropyl)phenyl]-, methyl ester, (E)-
• CAS No: 136416-13-2
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1241111
• Update Time: 2024-08-04

2-Propenoic acid, 3-[3-(3-hydroxypropyl)phenyl]-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(3-hydroxypropyl)phenyl]-, methyl ester, (E)-
• 2-Propenoic acid, 3-[3-(3-hydroxypropyl)phenyl]-, methyl ester, (E)- (9CI)

• Inchi： 1S/C13H16O3/c1-16-13(15)8-7-12-5-2-4-11(10-12)6-3-9-14/h2,4-5,7-8,10,14H,3,6,9H2,1H3/b8-7+
• InChI Key： YDQZZIMWGDDIAQ-BQYQJAHWSA-N
• SMILES： C(OC)(=O)/C=C/C1=CC=CC(CCCO)=C1

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 367.9±22.0 °C(Predicted)
• PSA: 46.53
• pka: 15.04±0.10(Predicted)